![molecular formula C14H17F3O B2478786 [5-Cyclohexyl-2-(trifluoromethyl)phenyl]methanol CAS No. 2375258-75-4](/img/structure/B2478786.png)
[5-Cyclohexyl-2-(trifluoromethyl)phenyl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“[5-Cyclohexyl-2-(trifluoromethyl)phenyl]methanol” is a chemical compound with the CAS Number: 2375258-75-4 . It has a molecular weight of 258.28 . The IUPAC name for this compound is (5-cyclohexyl-2-(trifluoromethyl)phenyl)methanol . It is typically stored at room temperature . The compound is available in powder form .
Molecular Structure Analysis
The InChI code for “[5-Cyclohexyl-2-(trifluoromethyl)phenyl]methanol” is 1S/C14H17F3O/c15-14(16,17)13-7-6-11(8-12(13)9-18)10-4-2-1-3-5-10/h6-8,10,18H,1-5,9H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
“[5-Cyclohexyl-2-(trifluoromethyl)phenyl]methanol” is a powder that is stored at room temperature .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of [5-Cyclohexyl-2-(trifluoromethyl)phenyl]methanol:
Pharmaceutical Development
[5-Cyclohexyl-2-(trifluoromethyl)phenyl]methanol: is often explored in pharmaceutical research for its potential as a precursor in the synthesis of various drug candidates. Its unique chemical structure, which includes a trifluoromethyl group, can enhance the metabolic stability and bioavailability of pharmaceutical compounds . This makes it a valuable building block in the development of new medications, particularly those targeting chronic diseases.
Antimicrobial Agents
Research has shown that compounds similar to [5-Cyclohexyl-2-(trifluoromethyl)phenyl]methanol exhibit antimicrobial properties . This compound can be used to develop new antimicrobial agents that are effective against a range of bacteria and fungi. Its structure allows for modifications that can enhance its efficacy and reduce resistance, making it a promising candidate in the fight against infectious diseases.
Material Science
In material science, [5-Cyclohexyl-2-(trifluoromethyl)phenyl]methanol is used as an intermediate in the synthesis of polymers and other advanced materials . Its chemical properties contribute to the development of materials with improved thermal stability, mechanical strength, and resistance to degradation. These materials have applications in various industries, including aerospace, automotive, and electronics.
Organic Synthesis
This compound is valuable in organic synthesis due to its ability to participate in a variety of chemical reactions . It can be used to introduce the trifluoromethyl group into other molecules, which is a common modification in medicinal chemistry to improve the pharmacokinetic properties of drugs. Its versatility makes it a useful reagent in the synthesis of complex organic molecules.
Agricultural Chemistry
In agricultural chemistry, [5-Cyclohexyl-2-(trifluoromethyl)phenyl]methanol is investigated for its potential use in the development of new agrochemicals . These include herbicides, insecticides, and fungicides that are more effective and environmentally friendly. The compound’s stability and bioactivity make it a suitable candidate for enhancing crop protection and yield.
Environmental Science
Environmental scientists explore the use of [5-Cyclohexyl-2-(trifluoromethyl)phenyl]methanol in the development of sensors and remediation agents . Its chemical properties allow it to be used in detecting and neutralizing pollutants in the environment. This application is crucial for monitoring and improving environmental health and safety.
Chemical Engineering
Chemical engineers utilize [5-Cyclohexyl-2-(trifluoromethyl)phenyl]methanol in the design and optimization of chemical processes. Its properties are leveraged to improve reaction efficiencies and product yields in industrial applications. This contributes to the development of more sustainable and cost-effective chemical manufacturing processes.
These applications highlight the versatility and importance of [5-Cyclohexyl-2-(trifluoromethyl)phenyl]methanol in various fields of scientific research. Each application leverages the unique chemical properties of the compound to address specific challenges and advance knowledge in the respective domains.
Sigma-Aldrich MDPI Sigma-Aldrich Sigma-Aldrich MDPI Sigma-Aldrich : MDPI : Sigma-Aldrich
Safety and Hazards
The compound is labeled with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . These indicate that the compound can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include recommendations such as avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
[5-cyclohexyl-2-(trifluoromethyl)phenyl]methanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17F3O/c15-14(16,17)13-7-6-11(8-12(13)9-18)10-4-2-1-3-5-10/h6-8,10,18H,1-5,9H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZVCUFHLJCBAGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=CC(=C(C=C2)C(F)(F)F)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17F3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[5-Cyclohexyl-2-(trifluoromethyl)phenyl]methanol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.